Cas no 50-07-7 (Mitomycin C)

Mitomycin C is a DNA cross-linking agent that induces DNA damage Mitomycin C is an antitumor compound and antibiotic that can effectively inhibit DNA synthesis Conclusion: mitomycin C is an ADC toxic molecule, which can induce apoptosis

Mitomycin C structure

Product Name:Mitomycin C

CAS No:50-07-7

Molecular Formula:C₁₅H₁₈N₄O₅

Molecular Weight:334.33

MDL:MFCD00078109

CID:33458

PubChem ID:172088986

Mitomycin C Properties

Names and Identifiers

- ametycine
- 6-amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a-methoxy-5-methylazirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione carbamate (ester)
- AMETYCIN
- MITOCIN C
- MITOMYCIN
- MITOMYCIN C, STREPTOMYCES CAESPITOSUS
- MMC
- MUTAMYCIN
- )methyl)-1,1a,2,8,8a,8b-hexahydro-8-a-methoxy-5-methyl-,(1as-(1aalpha,8beta,
- 7-amino-9-alpha-methoxymitosane
- 8aalpha,8balpha))-(9ci)
- azirino(2’,3’:3,4)pyrrolo(1,2-a)indole-4,7-dione,6-amino-1,1a,2,8,8a,8b-hexahy
- azirino(2’,3’:3,4)pyrrolo(1,2-a)indole-4,7-dione,6-amino-8-(((aminocarbonyl)oxy
- azirino[2’,3’:3,4]pyrrolo[1,2-a]indole-4,7-dione,6-amino-8-[[(aminocarbonyl)ox
- mitomycinum
- mitomycynac
- mitomycynac(polish)
- Mitomycin C, Comet assay grade
- Mitomycin C(Ametycine)
- Mitomycin C
- [1aR-(1aalpha,8beta,8aalpha,8balpha)]-6-Amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methylazirino[2',3':3,4]pyrrolo[1,2-alpha]indole-4,7-dione
- 6-Amino-1,1a,2,8,8a,8b-he
- Bio2_000944
- Mitomycin; [(1aS,8S,8aR,8bS)-6-Amino-8a-methoxy-5-methyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazirino[2'',3'':3,4]pyrrolo[1,2-a]indol-8-yl]methyl carbamate; Mitomycin C
- Mito-C
- AMY10316
- HMS1990O09
- Mitomycin C from Streptomyces caespitosus, >=970 mug/mg (USP XXIV)
- Azirino[2',4]pyrrolo[1,2-a]indole-4,7-dione, 6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b- hexahydro-8a-methoxy-5-methyl-, [1aR-(1a.alpha.,8.beta.,8a.alpha.,8b.alpha.)]-
- Mitomycin C from Streptomyces caespitosus, >=98% (HPLC), potency: >=970 mug per mg (USP XXIV), gamma-irradiated, suitable for cell culture
- Mitomycin C (JP17)
- KS-5148
- CS-0564
- DB00305
- UGN-101
- Jelmyto (TN)
- Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione, 6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methyl-, (1aS,8S,8aR,8bS)-
- AKOS015895703
- AI3-26199
- AZIRINO(2',3':3,4)PYRROLO(1,2-A)INDOLE-4,7-DIONE, 6-AMINO-8-(((AMINOCARBONYL)OXY)METHYL)-1,1A,2,8,8A,8B-HEXAHYDRO-8A-METHOXY-5-METHYL-, (1AS-(1A.ALPHA.,8.BETA.,8A.ALPHA.,8B.ALPHA.))-
- AMETYCIN pound notmitomycin C
- KBio2_003175
- Mitomycin C (4% in NaCl)
- Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione, 6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methyl -, [1aS-(1aalpha,8beta,8aalpha,8balpha)]-
- D0NZ1U
- Bio1_000702
- Tox21_111493_1
- KBio2_000607
- Mitomycin C (JP15)
- 6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methyl, [1aS-(1aalpha,8beta,8aalpha,8balpha)]-azirino[2',3':3,4]pyrrol o[1,2a]indole-4,7-dione
- Mitomycine [INN-French]
- Mytozytrex
- LS-173087
- CCRIS 414
- HSDB 3239
- [1aS-(1aalpha,8beta,8aalpha,8balpha)]-6-Amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methylazirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione
- Mitomycyna C [Polish]
- Ametycin
- Mitomycin (USP/INN)
- MITOMYCIN [EP MONOGRAPH]
- BCPP000410
- HMS3403O09
- BDBM50428658
- MITOMYCIN [USP-RS]
- Mitocin C
- Mitomycin C, Antibiotic for Culture Media Use Only
- Mitozytrex
- Mitomycin [USAN:BAN:INN]
- Q-201410
- EINECS 200-008-6
- Q19856779
- SMP1_000307
- C15H18N4O5
- Mitoplus
- NCGC00163468-03
- MITOMYCIN [USAN]
- Mitomycin C from Streptomyces caespitosus, powder, BioReagent, suitable for cell culture
- mitomycin-
- MLS002702984
- RCRA waste number U010
- MITOMYCIN [MART.]
- Bio2_000464
- D0Y0GH
- MITOMYCIN [ORANGE BOOK]
- BRD-K59670716-001-02-6
- (1ar)-6-amino-8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methylazirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione
- RCRA waste no. U010
- Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione, 6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a, 2,8,8a,8b-hexahydro-8a-methoxy-5-methyl-, [1aS-(1a.alpha.,8.beta.,8a.alpha.,8b.alpha.)]-
- NCGC00095258-01
- Mitocin-C
- 7-Amino-9alpha-methoxymitosane
- Mitomycin [USAN:USP:INN:BAN]
- BCP0726000181
- NSC26980
- Tox21_111493
- NCI-C04706
- MITOMYCIN [WHO-DD]
- NWIBSHFKIJFRCO-WUDYKRTCSA-N
- Bio1_000213
- 50-07-7
- NCGC00163468-05
- BSPBio_001267
- Mitomycin
- UGN-102
- Mitomicina [INN-Spanish]
- 7-Amino-9.alpha.-methoxymitosane
- BM164668
- HY-13316
- Azirino[2,3:3,4]pyrrolo[1,2-a]indole-4,7-dione, 6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methyl-, [1aS-(1a.alpha.,8.beta.,8a.alpha.,8b.alpha.)]-
- Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione, 6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methyl-, [1aS-(1a.alpha.,8.beta.,8a.alpha.,8b.alpha.)]-
- HMS1362O09
- Mitomycinum [INN-Latin]
- Mitomycins
- Mitomycin C from Streptomyces caespitosus, powder, contains NaCl as solubilizer
- MITOMYCIN [VANDF]
- Mutamycin
- SCHEMBL3760
- Mitozytrex (TN) (Supergene)
- AB00918689-03
- Mitomycine
- JELMYTO
- Mitomycin 100 microg/mL in Acetonitrile
- MITOMYCIN C [JAN]
- UNII-50SG953SK6
- M2320
- MITOMYCIN [USP MONOGRAPH]
- UNII-V03E10691T
- 50SG953SK6
- MITOMYCIN [HSDB]
- NSC 26980
- NCGC00163468-02
- Mytomycin
- 6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methyl, [1aS-(1aalpha,8beta,8aalpha,8balpha)]-azirino[2',3':3,4]pyrrolo[1,2a]indole-4,7-dione
- 6-amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a-methoxy-5-methylazirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione, carbamate (ester)
- HMS2089F16
- Mitomycin-C
- BRD-K59670716-001-06-7
- EN300-7405455
- MITOMYCIN C [MI]
- Mitomycin C, Streptomyces caespitosus
- 1404-00-8
- Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione, 6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methyl-, [1aS-(1aalpha,8beta,8aalpha,8balpha)]-
- MITOMYCIN [INN]
- Mitomycinum C
- NSC-26980
- Mitomycin [USAN:INN:BAN]
- [(4S,6S,7R,8S)-11-amino-7-methoxy-12-methyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.0^{2,7}.0^{4,6}]trideca-1(9),11-dien-8-yl]methyl carbamate
- KBio3_001074
- Mitomycinum
- MLS001332654
- IDI1_002219
- Mitomycin C- Bio-X
- DTXSID2020898
- (1ar)-6-amino-8-(((aminoc arbonyl)oxy)methyl)-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methylazirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione
- MitoExtra
- SMR000058401
- CAS-50-07-7
- [1aR-(1aalpha,8beta,8aalpha,8balpha)]-6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methylazirino[2',3':3,4]pyrrolo[1,2-alpha]indole-4,7-dione
- C06681
- Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 6-amino-8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methyl-, (1aS-(1aalpha,8beta,8aalpha,8balpha))- (9CI)
- GTPL7089
- KBio3_001073
- Azirino [2', 3': 3,4] pirrolo [1,2-a] indol-4,7-diona, 6-amino-8-[[(aminocarbonil) oxi] metil]-1,1 a, 2, 8,8 a, 8b-hexahidro-8a-metoxi-5-metil-, (1as, 8S, 8aR, 8BS)-
- [(1aS,8S,8aR,8bS)-6-amino-8a-methoxy-5-methyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazirino[2',3':3,4]pyrrolo[1,2-a]indol-8-yl]methyl carbamate
- EX-A501
- Mitamycin
- HB4458
- Azirino[2',4]pyrrolo[1,2-a]indole-4,7-dione, 6-amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a- methoxy-5-methyl-, carbamate (ester)
- CHEBI:27504
- Mitomicina
- s8146
- Muamycin (TN)
- Mit-C
- Mitomycin C from Streptomyces caespitosus
- Muamycin
- (amino-methoxy-methyl-dioxo-[?]yl)methyl carbamate
- CHEMBL105
- KBioSS_000607
- [1aS-(1a?,8?,8a?,8b?)]-6-Amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methylazirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione
- Mitomycin C, Streptomyces caespitosus, Carrier-Free
- GR-311
- HMS1792O09
- BCP9000285
- Bio1_001191
- 6-Amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a-methoxy-5-methylazirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione carbamate (ester)
- D91590
- DTXCID00898
- MITOMYCIN C [IARC]
- CCG-208564
- Mitomycin (TN)
- KBioGR_000607
- AB00918689-04
- ((1aS,8S,8aR,8bS)-6-amino-8a-methoxy-5-methyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazirino[2',3':3,4]pyrrolo[1,2-a]indol-8-yl)methyl carbamate
- [(1aS,8S,8aR,8bS)-6-amino-8a-methoxy-5-methyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazireno[2',3':3,4]pyrrolo[1,2-a]indol-8-yl]methyl carbamate
- KBio2_005743
- Mitonco
- D00208
- WLN: T D3 B556 BN EM JV MVTTT&J GO1 H1OVZ KZ L1
- 6-amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a-methoxy-5-methylazirino[2',3':3, 4]pyrrolo[1,2-a]indole-4,7-dione, carbamate (ester)
- MFCD00078109
- CBiol_001927
- 50-07-7 (non-salt)
- Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 6-amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a-methoxy-5-methyl-, carbamate (ester)
- Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 6-amino-8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methyl-, (1aS-(1aalpha,8beta,8aalpha,8balpha))-
- Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 6-amino-8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methyl-, (1aS,8S,8aR,8bS)-
- AZIRINO[2',3':3,4]PYRROLO[1,2-A]INDOLE-4,7-DIONE, 6-AMINO-8-[[(AMINOCARBONYL)OXY]METHYL]-1,1A,2,8,8A,8B-HEXAHYDRO-8A-METHOXY-5-METHYL-, [1AS-(1A.APHA.,8.BETA.,8A.ALPHA.,8B.ALPHA.)]-
- Mitomycyna C
- LS-136
- AC-918
- mitomycin C
- NCGC00163468-06
- Mitosol
- Mitomycin (USAN:USP:INN:BAN)
- DTXSID00858942
- Mitomycin-X
- MITOMYCIN C (IARC)
- MITOMYCIN (MART.)
- Mutamycin(mitomycin for injection)
- Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione,6-amino-8-(((aminocarbonyl)oxy) methyl)-1,1a,2,8,8a,8b-hexahydro-8-a-methoxy-5-methyl-, (1aS-(1aalpha,8beta, 8aalpha,8balpha))-
- AZIRINO(2',3':3,4)PYRROLO(1,2-A)INDOLE-4,7-DIONE, 6-AMINO-8-(((AMINOCARBONYL)OXY)METHYL)-1,1A,2,8,8A,8B-HEXAHYDRO-8A-METHOXY-5-METHYL-,(1AR-(1AALPHA,8BETA,8AALPHA,8BALPHA))-
- (1as,8s,8ar,8bs)-6-amino-8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methylazirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione
- (1aS,8S,8aR,8bS)-6-Amino-4,7-dioxo-8a-methoxy-5-methyl-1,1a,2,8,8a,8b-hexahydroazirino(2',3':3,4)pyrrolo(1,2-a)indol-8-ylmethyl carbamate
- MITOMYCIN (USP-RS)
- MITOMYCIN (USP MONOGRAPH)
- MITO
- Mito-Medac
- MITOMYCIN (EP MONOGRAPH)
- ((1aS,8S,8aR,8bS)-6-amino-8a-methoxy-5-methyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazirino(2',3':3,4)pyrrolo(1,2-a)indol-8-yl)methyl carbamate
- (1aS-(1a alpha,8beta,8a alpha,8b alpha))-6-amino-8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methylazirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione
- NS00004729
- Mitomycine C
- Mutamycine
- 6-AMINO-1,1A,2,8,8A,8B-HEXAHYDRO-8-(HYDROXYMETHYL)-8A-METHOXY-5-METHYLAZIRINO-(2',3':3,4)PYRROLO(1,2-A)INDOLE-4,7-DIONE, CARBAMATE (ESTER)
- (1AR)-6-AMINO-8-(((AMINOCARBONYL)OXY)METHYL)-1,1A,2,8,8A,8B-HEXAHYDRO-8A-METHOXY-5-METHYLAZIRINO(2',3':3,4)PYRROLO(1,2-A)INDOLE-4,7-DIONE
- [(4S,6S,7R,8S)-11-amino-7-methoxy-12-methyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl]methyl carbamate
- Mitocin
- L01DC03
- Mitolem
- AZIRINO(2',3':3,4)PYRROLO(1,2-A)INDOLE-4,7-DIONE, 6-AMINO-8-(((AMINOCARBONYL)OXY)METHYL)-1,1A,2,8,8A,8B-HEXAHYDRO-8A-METHOXY-5-METHYL-, (1AS-(1AALPHA,8BETA,8AALPHA,8B.ALPHA)).-
- (1aS,8S,8aR,8bS)-6-Amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-5-methylazirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione
- Mitomycin C (JP18)
- +Expand
- MDL： MFCD00078109
- InChIKey： NWIBSHFKIJFRCO-WUDYKRTCSA-N
- Inchi： InChI=1S/C15H18N4O5/c1-5-9(16)12(21)8-6(4-24-14(17)22)15(23-2)13-7(18-13)3-19(15)10(8)11(5)20/h6-7,13,18H,3-4,16H2,1-2H3,(H2,17,22)/t6-,7+,13+,15-/m1/s1
- SMILES： NC1=C(C(C2=C(C1=O)[C@@H](COC(N)=O)[C@]3(OC)N2C[C@H]4[C@@H]3N4)=O)C
- BRN： 7231816

Computed Properties

Exact Mass: 334.12800
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 4
Monoisotopic Mass: 334.12771969g/mol
Heavy Atom Count: 24
Complexity: 757
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.4
Tautomer Count: 42
Surface Charge: 0
Topological Polar Surface Area: 147

Experimental Properties

LogP: 0.01610
PSA: 146.89000
Merck: 13,6236
Refractive Index: 1.68
Water Partition Coefficient: soluble
Boiling Point: 581.8°C at 760mmHg
Melting Point: 360 °C
Vapor Pressure: 1.59E-13mmHg at 25°C
Flash Point: 305.6°C
Solubility: H2O: 4 mL/vial Stock solutions should be filter sterilized and stored at 2-8 °C in the dark., clear to slightly hazy, blue to purple
Color/Form: Dark blue gray crystalline powder
Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases, strong oxidizing agents.
Solubility: This product is soluble in water (h2o: 4 ml/vial stock solutions should be filtered and stored at 2-8 ° C in the dark., clear to slightly hazy, blue to pure) \ methanol \ acetone, ethyl acetate and other organic solvents, slightly soluble in benzene \ ether and carbon tetrachloride, insoluble in petroleum ether
Fluka: 8-10
Density: 1.56g/cm3

Mitomycin C Related Literature

1. 7-N,7′-N′-(1″,2″-Dithianyl-3″,6″-dimethylenyl)bismitomycin C: synthesis and nucleophilic activation of a dimeric mitomycin

Sang Hyup Lee,Harold Kohn Org. Biomol. Chem. 2005 3 471
2. Rationale for the opposite stereochemistry of the major monoadducts and interstrand crosslinks formed by mitomycin C and its decarbamoylated analogue at CpG steps in DNA and the effect of cytosine modification on reactivity

Juan A. Bueren-Calabuig,Ana Negri,Antonio Morreale,Federico Gago Org. Biomol. Chem. 2012 10 1543
3. Convergent synthesis of a steroidal antiestrogen-mitomycin C hybrid using “click” chemistry

Robert N. Hanson,Edward Hua,David Labaree,Richard B. Hochberg,Kyle Proffitt,John M. Essigmann,Robert G. Croy Org. Biomol. Chem. 2012 10 8501
4. Construction of a bioreporter by heterogeneously expressing a Vibrio natriegens recA::luxCDABE fusion in Escherichia coli, and genotoxicity assessments of petrochemical-contaminated groundwater in northern China

Bo Jiang,Wei E. Huang,Guanghe Li Environ. Sci.: Processes Impacts 2016 18 751
5. Qualitative and quantitative assessment of genotoxins using SRRz lysis reporter under the control of a newly designed SOS responsive promoter in Escherichia coli

Pengfei Yuan,Junqing Dong,Weibin Zhao,Min Zhuo,Shuang Li,Shaobin Huang,Jianjun Li RSC Adv. 2019 9 35662
6. Simple one-pot fabrication of ultra-stable core-shell superparamagnetic nanoparticles for potential application in drug delivery

Tapas Sen,Sarah J. Sheppard,Tim Mercer,Maneea Eizadi-sharifabad,Morteza Mahmoudi,Abdelbary Elhissi RSC Adv. 2012 2 5221
7. Fabrication of a triiodothyronine incorporated nanofibrous biomaterial: its implications on wound healing

Aishwarya Satish,Purna Sai Korrapati RSC Adv. 2015 5 83773
8. Docking and in vitro molecular biology studies of p-anisidine-appended 1-hydroxy-2-acetonapthanone Schiff base lanthanum(iii) complexes

V. Sathiyanarayanan,P. Varun Prasath,P. Chandra Sekhar,K. Ravichandran,D. Easwaramoorthy,Faruq Mohammad,Hamad A. Al-Lohedan,Won Chun Oh,Suresh Sagadevan RSC Adv. 2020 10 16457
9. The influence of carbon sources on the expression of the recA gene and genotoxicity detection by an Acinetobacter bioreporter

Bo Jiang,Yizhi Song,Dayi Zhang,Wei E. Huang,Xu Zhang,Guanghe Li Environ. Sci.: Processes Impacts 2015 17 835
10. Magnetic mesoporous bioactive glass for synergetic use in bone regeneration, hyperthermia treatment, and controlled drug delivery

Muhammad Saif Ur Rahman,Muhammad Asif Tahir,Saima Noreen,Muhammad Yasir,Ijaz Ahmad,Muhammad Bilal Khan,Khawajah Waqar Ali,Muhammad Shoaib,Ali Bahadur,Shahid Iqbal RSC Adv. 2020 10 21413

50-07-7 (Mitomycin C) Related Products

18209-14-8(Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-6,8a-dimethoxy-1,5-dimethyl-,(1aS,8S,8aR,8bS)-)